2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(6-ethyl-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H17FN4O3S2/c1-2-25-16-6-4-3-5-15(16)19-17(30(25,27)28)11-22-20(24-19)29-12-18(26)23-14-9-7-13(21)8-10-14/h3-11H,2,12H2,1H3,(H,23,26)
• InChI Key: XESYCUWHOXEQNC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=NC(=NC=C3S1(=O)=O)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C20H17FN4O3S2
• Molecular Weight: 444.5 g/mol

Description

2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H17FN4O3S2 and its molecular weight is 444.5. The purity is usually 95%.
BenchChem offers high-quality 2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-ethyl-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)-N-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Research

Pyrimidine derivatives have been extensively studied for their pharmacological properties. For example, zaleplon, a compound containing pyrimidine elements, has been reviewed for its novel sedative hypnotic effects in the treatment of insomnia, indicating the potential of similar compounds in central nervous system applications (Heydorn, 2000). Additionally, research into the degradation pathways and toxicological profiles of common pharmacological agents like acetaminophen provides insight into how compounds with complex structures are metabolized and their potential impacts on health (Qutob et al., 2022).

Optoelectronic Materials

The incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems has been valuable for creating novel optoelectronic materials. These materials find applications in electronic devices, luminescent elements, and photoelectric conversion elements, indicating potential research avenues for compounds with related structural features (Lipunova et al., 2018).

Cancer Treatment

Compounds with pyrimidine bases have been explored for their cytotoxicity and antitumor activity. Pyrrolobenzimidazoles, a class of compounds related to benzimidazole and pyrimidine, have shown promise as antitumor agents, suggesting that compounds with similar structures could have applications in cancer therapy (Skibo, 1998).